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Compound of Interest

Methyl 2-oxo-1-
Compound Name:
cycloheptanecarboxylate

Cat. No.: B1346456

A Comprehensive Technical Guide to Methyl 2-
oxo-1-cycloheptanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methyl 2-oxo-1-
cycloheptanecarboxylate, a versatile building block in organic synthesis. This document
covers its chemical identity, physicochemical properties, a detailed experimental protocol for its
synthesis via Dieckmann condensation, and its application in the Pechmann condensation for
the synthesis of coumarin derivatives.

Chemical Identity and Structure

Methyl 2-oxo-1-cycloheptanecarboxylate is a cyclic 3-keto ester. Its structure consists of a
seven-membered cycloheptane ring with a ketone group at position 2 and a methyl carboxylate
group at position 1.

e IUPAC Name: methyl 2-oxocycloheptane-1-carboxylate[1]
e Molecular Formula: CoH1403[1]

e Canonical SMILES: COC(=0)C1CCCCCC1=0I1]
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¢ InChl Key: BLNHITXSJKCQGZ-UHFFFAOYSA-N[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b1346456?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Dieckmann_condensation
https://www.benchchem.com/product/b1346456#methyl-2-oxo-1-cycloheptanecarboxylate-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1346456#methyl-2-oxo-1-cycloheptanecarboxylate-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1346456#methyl-2-oxo-1-cycloheptanecarboxylate-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1346456#methyl-2-oxo-1-cycloheptanecarboxylate-chemical-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346456?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

